Cas no 25755-82-2 (5(4H)-Isoxazolone,3-(4-methylphenyl)-)
25755-82-2 structure
Product Name:5(4H)-Isoxazolone,3-(4-methylphenyl)-
CAS No:25755-82-2
MF:C10H9NO2
MW:175.183962583542
CID:242286
PubChem ID:600231
Update Time:2025-04-19
5(4H)-Isoxazolone,3-(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 5(4H)-Isoxazolone,3-(4-methylphenyl)-
- 3-(4-methylphenyl)-4H-1,2-oxazol-5-one
- 3-p-tolyl-2H-isoxazol-5-one
- 3-p-Tolyl-5-isoxazolone
- 3-p-Tolyl-isoxazol-5-on
- 3-p-tolylisoxazol-5-one
- 4,5-dihydro-5-oxo-3-(p-tolyl) isoxazole
- IADHZJJQULYQGB-UHFFFAOYSA-N
- AKOS006327332
- 4,5-Dihydro-5-oxo-3-(p-tolyl)isoxazole
- DTXSID20344897
- 25755-82-2
- 3-(p-tolyl)isoxazol-5(4H)-one
- 3-(4-Methylphenyl)-5(4H)-isoxazolone #
- 3-(4-Methylphenyl)-5(4H)-isoxazolone
-
- Inchi: 1S/C10H9NO2/c1-7-2-4-8(5-3-7)9-6-10(12)13-11-9/h2-5H,6H2,1H3
- InChI Key: IADHZJJQULYQGB-UHFFFAOYSA-N
- SMILES: O1C(CC(C2C=CC(C)=CC=2)=N1)=O
Computed Properties
- Exact Mass: 175.06300
- Monoisotopic Mass: 175.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 38.66000
- LogP: 1.08160
5(4H)-Isoxazolone,3-(4-methylphenyl)- Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5(4H)-Isoxazolone,3-(4-methylphenyl)- Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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